OXPOCONAZOLE FUMARATE
OXPOCONAZOLE FUMARATE
Brand Name:
Vulcanchem
CAS No.:
174212-12-5
VCID:
VC0071931
InChI:
InChI=1S/2C19H24ClN3O2.C4H4O4/c2*1-18(2)13-25-19(3,23(18)17(24)22-12-11-21-14-22)10-4-5-15-6-8-16(20)9-7-15;5-3(6)1-2-4(7)8/h2*6-9,11-12,14H,4-5,10,13H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;;2-1+
SMILES:
CC1(COC(N1C(=O)N2C=CN=C2)(C)CCCC3=CC=C(C=C3)Cl)C.CC1(COC(N1C(=O)N2C=CN=C2)(C)CCCC3=CC=C(C=C3)Cl)C.C(=CC(=O)O)C(=O)O
Molecular Formula:
C42H52Cl2N6O8
Molecular Weight:
839.8 g/mol
OXPOCONAZOLE FUMARATE
CAS No.: 174212-12-5
Main Products
VCID: VC0071931
Molecular Formula: C42H52Cl2N6O8
Molecular Weight: 839.8 g/mol
| CAS No. | 174212-12-5 |
|---|---|
| Product Name | OXPOCONAZOLE FUMARATE |
| Molecular Formula | C42H52Cl2N6O8 |
| Molecular Weight | 839.8 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;[2-[3-(4-chlorophenyl)propyl]-2,4,4-trimethyl-1,3-oxazolidin-3-yl]-imidazol-1-ylmethanone |
| Standard InChI | InChI=1S/2C19H24ClN3O2.C4H4O4/c2*1-18(2)13-25-19(3,23(18)17(24)22-12-11-21-14-22)10-4-5-15-6-8-16(20)9-7-15;5-3(6)1-2-4(7)8/h2*6-9,11-12,14H,4-5,10,13H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;;2-1+ |
| Standard InChIKey | IKNXXTIMVROREQ-WXXKFALUSA-N |
| Isomeric SMILES | CC1(COC(N1C(=O)N2C=CN=C2)(C)CCCC3=CC=C(C=C3)Cl)C.CC1(COC(N1C(=O)N2C=CN=C2)(C)CCCC3=CC=C(C=C3)Cl)C.C(=C/C(=O)O)\C(=O)O |
| SMILES | CC1(COC(N1C(=O)N2C=CN=C2)(C)CCCC3=CC=C(C=C3)Cl)C.CC1(COC(N1C(=O)N2C=CN=C2)(C)CCCC3=CC=C(C=C3)Cl)C.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CC1(COC(N1C(=O)N2C=CN=C2)(C)CCCC3=CC=C(C=C3)Cl)C.CC1(COC(N1C(=O)N2C=CN=C2)(C)CCCC3=CC=C(C=C3)Cl)C.C(=CC(=O)O)C(=O)O |
| PubChem Compound | 18772466 |
| Last Modified | Nov 11 2021 |
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